Cas no 60308-67-0 (2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide)
2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide Chemical and Physical Properties
Names and Identifiers
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- 2,3,3,3-tetrafluoro-2-(1,1,2,3,3,3-hexafluoro-2-(perfluoropropoxy)propoxy)propanamide
- 2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide
- Perfluoro-2,5-dimethyl-3,6-dioxanonanamide
- Propanamide, 2,3,3,3-tetrafluoro-2-[1,1,2,3,3,3-hexafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propoxy]-
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- MDL: MFCD00347264
Experimental Properties
- Density: 1.745±0.06 g/cm3(Predicted)
- Boiling Point: 266.4±40.0 °C(Predicted)
- pka: 11.20±0.50(Predicted)
2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide Customs Data
- HS CODE:2924190090
2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC6940-1g |
Perfluoro-2,5-dimethyl-3,6-dioxanonanamide |
60308-67-0 | 1g |
£64.00 | 2024-07-20 | ||
| Apollo Scientific | PC6940-5g |
Perfluoro-2,5-dimethyl-3,6-dioxanonanamide |
60308-67-0 | 5g |
£302.00 | 2024-07-20 | ||
| abcr | AB359025-1 g |
Perfluoro(2,5-dimethyl-3,6-dioxanonan)amide |
60308-67-0 | 1g |
€161.30 | 2022-08-31 | ||
| abcr | AB359025-5 g |
Perfluoro(2,5-dimethyl-3,6-dioxanonan)amide |
60308-67-0 | 5g |
€495.20 | 2022-08-31 | ||
| abcr | AB359025-1g |
Perfluoro(2,5-dimethyl-3,6-dioxanonan)amide; . |
60308-67-0 | 1g |
€164.30 | 2024-04-17 | ||
| abcr | AB359025-5g |
Perfluoro(2,5-dimethyl-3,6-dioxanonan)amide; . |
60308-67-0 | 5g |
€286.00 | 2025-04-17 |
2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide
Introduction to 2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide (CAS No. 60308-67-0)
The compound 2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,3-tetrafluoropropanamide (CAS No. 60308-67-0) is a highly fluorinated amide with a complex structure. This compound has garnered significant attention in the scientific community due to its unique properties and potential applications in various fields such as materials science and pharmaceuticals. The hexafluoro and heptafluoropropoxy groups in its structure contribute to its high stability and low surface energy.
Recent studies have highlighted the importance of fluorinated compounds in modern chemistry. The tetrafluoropropanamide moiety in this compound is particularly interesting due to its ability to form strong hydrogen bonds while maintaining a high degree of chemical inertness. This makes it a promising candidate for use in advanced materials such as fluoropolymers and surfactants.
The synthesis of CAS No. 60308-67-0 involves a multi-step process that requires precise control over reaction conditions. Researchers have developed novel methodologies to improve the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction process while maintaining product quality.
In terms of applications, this compound has been explored for its potential in drug delivery systems. Its high stability and ability to interact with biological membranes make it an ideal candidate for encapsulating therapeutic agents. Recent research has demonstrated its effectiveness in enhancing the bioavailability of poorly soluble drugs.
Moreover, the hexafluoro groups in the molecule contribute to its excellent thermal stability and resistance to UV degradation. These properties make it suitable for use in high-performance coatings and adhesives. The heptafluoropropoxy group further enhances its compatibility with various substrates.
The environmental impact of fluorinated compounds has been a topic of concern in recent years. However, studies on CAS No. 60308-67-0 have shown that it degrades efficiently under specific conditions without leaving harmful residues. This makes it an eco-friendly alternative to traditional fluorinated compounds.
In conclusion, 2-[1,1,2,3,3,3-Hexafluoro-2-(heptafluoropropoxy)propoxy]-2,3,3,tetrafluoropropanamide (CAS No. 60308-67-0) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure and favorable properties continue to make it a subject of interest for researchers worldwide.
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